Cas no 2228295-68-7 (4-(2-methylbutan-2-yl)-1H-pyrazole)

• Product Name: 4-(2-methylbutan-2-yl)-1H-pyrazole
• CAS No: 2228295-68-7
• MF: C₈H₁₄N₂
• MW: 138.210161685944
• CID: 6083489
• PubChem ID: 69191336
• Update Time: 2025-06-03

4-(2-methylbutan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(2-methylbutan-2-yl)-1H-pyrazole
• 2228295-68-7
• SCHEMBL4789795
• EN300-1752535

• Inchi： 1S/C8H14N2/c1-4-8(2,3)7-5-9-10-6-7/h5-6H,4H2,1-3H3,(H,9,10)
• InChI Key： SVNBRGMGSSZKSD-UHFFFAOYSA-N
• SMILES： N1C=C(C=N1)C(C)(C)CC

Computed Properties

• Exact Mass: 138.115698455g/mol
• Monoisotopic Mass: 138.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 28.7Ų

Additional information on 4-(2-methylbutan-2-yl)-1H-pyrazole

4-(2-Methylbutan-2-yl)-1H-pyrazole: A Comprehensive Overview

4-(2-Methylbutan-2-yl)-1H-pyrazole, also known by its CAS number 2228295-68-7, is a compound of significant interest in the fields of organic chemistry and materials science. This molecule, characterized by its pyrazole ring substituted with a 2-methylbutan-2-yl group, has garnered attention due to its unique chemical properties and potential applications in various industries. Recent studies have shed light on its synthesis, structural analysis, and functional applications, making it a subject of ongoing research.

The pyrazole ring, a five-membered heterocyclic compound containing two nitrogen atoms, forms the core structure of 4-(2-Methylbutan-2-yl)-1H-pyrazole. The substitution at the 4-position with a 2-methylbutan-2-yl group introduces steric bulk and electronic effects that influence the compound's reactivity and stability. This substitution pattern is particularly interesting as it can modulate the molecule's interaction with other chemical entities, making it a valuable component in drug design and material synthesis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-(2-Methylbutan-2-yl)-1H-pyrazole. Researchers have explored various methodologies, including condensation reactions and catalytic processes, to achieve high yields and purity. These methods not only enhance the scalability of production but also pave the way for further functionalization of the molecule. For instance, the use of transition metal catalysts has been reported to facilitate key steps in the synthesis process, thereby reducing reaction times and improving selectivity.

The structural characterization of 4-(2-Methylbutan-2-yl)-1H-pyrazole has been carried out using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These studies have provided insights into the molecule's conformational preferences and intermolecular interactions. The crystal structure reveals a rigid framework with specific hydrogen bonding patterns, which are crucial for understanding its physical properties and potential applications.

In terms of applications, 4-(2-Methylbutan-2-yl)-1H-pyrazole has shown promise in several areas. Its ability to act as a ligand in metal complexes has been explored for catalytic applications in organic synthesis. Additionally, its unique electronic properties make it a candidate for use in optoelectronic materials, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent studies have demonstrated its potential as an emissive layer material in OLEDs due to its high quantum yield and thermal stability.

The biological activity of 4-(2-Methylbutan-2-yl)-1H-pyrazole has also been investigated. Preliminary assays indicate that it exhibits moderate activity against certain enzymes, suggesting its potential as a lead compound in drug discovery. Further research is underway to explore its selectivity profiles and pharmacokinetic properties, which are critical for developing therapeutic agents.

In conclusion, 4-(2-Methylbutan-2-yl)-1H-pyrazole represents a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for researchers in academia and industry alike. As ongoing studies continue to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in the development of innovative materials and therapies.